![molecular formula C5H10N2O3 B1443947 3-Aminoazetidin-2-one, acetic acid CAS No. 62634-85-9](/img/structure/B1443947.png)
3-Aminoazetidin-2-one, acetic acid
Overview
Description
3-Aminoazetidin-2-one, acetic acid is a compound with the molecular formula C5H10N2O3 . It is used for research purposes .
Synthesis Analysis
The synthesis of 3-Aminoazetidin-2-one derivatives has been explored in the context of their potential as N-acylethanolamine acid amidase (NAAA) inhibitors . A simple, efficient, and general method has been developed for one-pot, three-component synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives based on a condensation reaction strategy of isatoic anhydride, aldehydes, and amines using acetic acid under reflux conditions .Chemical Reactions Analysis
Azetidines, including 3-Aminoazetidin-2-one derivatives, are considered important in the field of synthetic chemistry due to their ubiquity in natural products and importance in medicinal chemistry . They are also known for their potential in peptidomimetic and nucleic acid chemistry .Scientific Research Applications
3-Aminoazetidin-2-one, acetic acid is widely used in scientific research. It is used as a reagent in organic synthesis, as an inhibitor of enzymes, and as a precursor in the synthesis of other compounds. It has also been used in the synthesis of peptides and in the study of enzyme kinetics. It has been used in the study of drug metabolism, in the study of protein folding, and in the study of enzyme inhibition. It has also been used in the study of signal transduction pathways and in the study of gene expression.
Mechanism of Action
The mechanism of action of 3-Aminoazetidin-2-one, acetic acid is not yet fully understood. It is believed to act as an inhibitor of enzymes, by binding to the active site of the enzyme and blocking the substrate from binding. It is also believed to act as a precursor in the synthesis of other compounds, by providing the necessary starting material for the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully studied. It is believed to have an inhibitory effect on enzymes, but the exact mechanism of action is not yet known. It is also believed to have an effect on signal transduction pathways, but the exact mechanism of action is not yet known.
Advantages and Limitations for Lab Experiments
The main advantage of 3-Aminoazetidin-2-one, acetic acid for lab experiments is its versatility. It can be used in a variety of ways, including as a reagent, as a precursor in synthesis, and as an inhibitor of enzymes. It is also a small, water-soluble molecule that can be easily synthesized and stored, making it a useful tool for researchers in many fields. The main limitation of this compound is that the exact mechanism of action is not yet known. This makes it difficult to predict how it will behave in different situations.
Future Directions
The future of 3-Aminoazetidin-2-one, acetic acid is promising. Future research should focus on further understanding the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, research should focus on developing new methods for synthesizing this compound and exploring its potential applications in drug metabolism, protein folding, and gene expression. Finally, research should focus on exploring the potential of this compound as a therapeutic agent, as well as its potential for use in drug discovery and development.
properties
IUPAC Name |
acetic acid;3-aminoazetidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N2O.C2H4O2/c4-2-1-5-3(2)6;1-2(3)4/h2H,1,4H2,(H,5,6);1H3,(H,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCANMCUQWOLTLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1C(C(=O)N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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